Cas no 4333-21-5 (PTH-DL-Proline)

• Product Name: PTH-DL-Proline
• CAS No: 4333-21-5
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• MDL: MFCD00056895
• CID: 928900
• PubChem ID: 87574876
• Update Time: 2025-11-02

PTH-DL-Proline Chemical and Physical Properties

Names and Identifiers

• Phenylthiohydantoin-proline
• pth-l-proline
• PTH-proline
• PTH-DL-proline
• 2-Phenyl-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one
• 1H-Pyrrolo[1,2-c]imidazol-1-one, hexahydro-2-phenyl-3-thioxo-
• NSC96411
• MLS001163822
• YNJJBMAKBUZCKN-UHFFFAOYSA-N
• HMS1781H05
• HMS2860F13
• STK261357
• NSC370871
• SMR000539180
• P0729
• FT-
• Hexahydro-2-phenyl-3-thioxo-1H-pyrrolo[1,2-c]imidazol-1-one
• Hexahydro-2-phenyl-3-thioxo-1H-pyrrolo(1,2-c)imidazol-1-one
• D87110
• NSC-370871
• AKOS016321570
• 31364-82-6
• EINECS 224-374-1
• NCGC00246195-01
• 2-PHENYL-3-SULFANYLIDENE-TETRAHYDROPYRROLO[1,2-C]IMIDAZOL-1-ONE
• WS-01296
• DTXSID00275953
• CHEMBL1445448
• 4333-21-5
• NSC 370871
• SCHEMBL5739481
• CS-0270131
• A826250
• DTXSID801189605
• 1H-Pyrrolo[1,2-c]imidazol-1-one, hexahydro-2-phenyl-3-thioxo-, (7aS)-
• J-018398
• DB-047616
• 2-phenyl-3-sulfanylidene-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazol-1-one
• EU-0074408
• SR-01000458669
• SR-01000458669-1
• CCG-18195
• DB-051069
• NS00045773
• MFCD00056895
• 2-Phenyl-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one #
• Z85928012
• AKOS001087851
• NSC-96411
• PTH-DL-Proline

• MDL： MFCD00056895
• Inchi： 1S/C12H12N2OS/c15-11-10-7-4-8-13(10)12(16)14(11)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2
• InChI Key： YNJJBMAKBUZCKN-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC=CC=2)C(C2CCCN21)=O

Computed Properties

• Exact Mass: 307.09900
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 55.6

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 177.0 to 181.0 deg-C
• PSA: 122.55000
• LogP: 1.54140
• Solubility: Uncertain

PTH-DL-Proline Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on PTH-DL-Proline

Comprehensive Overview of PTH-DL-Proline (CAS No. 4333-21-5): Properties, Applications, and Research Insights

PTH-DL-Proline (CAS No. 4333-21-5) is a chemically modified derivative of proline, a non-essential amino acid with significant biological and industrial relevance. This compound, also known as Phenylthiohydantoin-DL-Proline, is widely utilized in peptide synthesis, pharmaceutical research, and biochemical studies. Its unique structure, featuring a phenylthiohydantoin (PTH) moiety, makes it a valuable tool for Edman degradation, a classic method for sequencing amino acids in proteins. Researchers and industries prioritize PTH-DL-Proline for its stability, reproducibility, and compatibility with advanced analytical techniques like HPLC and mass spectrometry.

In recent years, the demand for PTH-DL-Proline has surged due to its role in proteomics and drug discovery. With the rise of personalized medicine and biomarker identification, scientists are increasingly relying on high-purity amino acid derivatives to ensure accurate results. The compound’s CAS No. 4333-21-5 is frequently searched in academic databases and chemical catalogs, reflecting its importance in peptide chemistry and structural biology. Additionally, its applications extend to enzymatic studies, where it aids in understanding substrate specificity and enzyme kinetics.

One of the trending topics linked to PTH-DL-Proline is its potential in neuroscience research. Proline derivatives are being investigated for their influence on neurotransmitter regulation and cognitive function, aligning with the growing interest in neurodegenerative diseases like Alzheimer’s and Parkinson’s. The compound’s compatibility with high-throughput screening (HTS) platforms further enhances its utility in modern labs. Users often search for "PTH-DL-Proline synthesis" or "CAS 4333-21-5 suppliers," highlighting the need for reliable sourcing and synthesis protocols.

From a technical perspective, PTH-DL-Proline exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, making it ideal for chromatographic analysis. Its molecular weight (278.35 g/mol) and purity standards (>98%) are critical for reproducibility in experiments. The compound’s stability under ambient conditions also reduces logistical challenges, a factor often queried by procurement specialists. Furthermore, its role in solid-phase peptide synthesis (SPPS) has been emphasized in recent publications, addressing common questions about side-chain protection and coupling efficiency.

Environmental and safety considerations are another hotspot for PTH-DL-Proline-related searches. While the compound is not classified as hazardous, researchers seek guidance on waste disposal and handling precautions. Regulatory compliance, such as REACH and GMP standards, is frequently discussed in forums, underscoring the need for transparency in chemical sourcing. The integration of green chemistry principles in its production is also gaining traction, with queries like "sustainable PTH-DL-Proline synthesis" appearing in search trends.

In conclusion, PTH-DL-Proline (CAS No. 4333-21-5) remains a cornerstone in biochemical research, bridging gaps between traditional peptide analysis and cutting-edge applications. Its versatility, coupled with evolving scientific demands, ensures its relevance in fields ranging from pharmacology to materials science. As search trends indicate, the compound’s optimization and accessibility will continue to drive innovation in life sciences and beyond.